4-(4-(2-fluorophenyl)piperazin-1-yl)-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine

• IUPAC Name: 12-[4-(2-fluorophenyl)piperazin-1-yl]-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
• InChI: InChI=1S/C20H21FN4S/c1-13-22-19(18-14-5-4-8-17(14)26-20(18)23-13)25-11-9-24(10-12-25)16-7-3-2-6-15(16)21/h2-3,6-7H,4-5,8-12H2,1H3
• InChI Key: ZHQQXHNUXUTIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C3=C(CCC3)SC2=N1)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C20H21FN4S
• Molecular Weight: 368.5 g/mol
• CAS No.: 422563-66-4

Description

4-(4-(2-Fluorophenyl)piperazin-1-yl)-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is a thienopyrimidine derivative characterized by a fused cyclopenta-thienopyrimidine core substituted with a 2-methyl group and a 4-(2-fluorophenyl)piperazine moiety. Thienopyrimidines are known for their structural similarity to purines, enabling interactions with biological targets such as kinases and receptors. This compound’s design likely aims to optimize binding affinity and selectivity for therapeutic targets, particularly in oncology or CNS disorders, given the prevalence of piperazine and fluorophenyl groups in drug discovery .

Biological Activity

The compound 4-(4-(2-fluorophenyl)piperazin-1-yl)-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is a novel chemical entity that has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanism of action, pharmacological effects, and structure-activity relationships.

Chemical Structure

The molecular structure of the compound can be represented as follows:

• Molecular Formula : C18H20FN3S
• Molecular Weight : 321.43 g/mol

The compound exhibits significant interaction with various biological targets. Notably, it has been studied for its inhibitory effects on monoamine oxidase (MAO), particularly MAO-B. The presence of the piperazine moiety is crucial for its binding affinity and selectivity towards MAO isoforms.

2. Inhibitory Potency

Research indicates that derivatives containing the 2-fluorophenyl piperazine moiety demonstrate potent inhibitory activity against MAO-B:

• IC50 Values :
  • Compound T6: IC50 = 0.013 µM (most potent MAO-B inhibitor)
  • Compound T3: IC50 = 0.039 µM .

These values suggest that modifications to the piperazine structure can enhance selectivity and potency against specific MAO isoforms.

3. Selectivity

The compound shows a preference for MAO-B over MAO-A, which is advantageous for therapeutic applications in neurodegenerative diseases such as Alzheimer's. The selectivity index (SI) for T6 was reported as 120.8, indicating a strong preference for MAO-B inhibition .

4. Cytotoxicity Studies

In vitro studies using L929 fibroblast cells revealed varying degrees of cytotoxicity among related compounds:

• Compound T6 exhibited no significant cytotoxic effects at doses up to 100 µM.
• In contrast, compound T3 caused complete cell death at higher concentrations (50 and 100 µM) .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to the piperazine and thieno-pyrimidine scaffolds significantly influence biological activity:

• Substituents on the Piperazine Ring :
  • Substitutions at the meta position enhance MAO-B inhibition compared to para substitutions.

Compound	Substituent	IC50 (µM)	Selectivity Index
T6	-Br (meta)	0.013	120.8
T3	-Cl (para)	0.039	107.4

Case Studies

A notable study evaluated a series of analogues derived from the original compound to assess their efficacy against equilibrative nucleoside transporters (ENTs), focusing on ENT2 selectivity:

• The lead compound demonstrated a 5 to 10-fold greater selectivity for ENT2 compared to ENT1, highlighting its potential role in modulating nucleotide metabolism .

Comparison with Similar Compounds

Cyclopenta vs. Cyclohepta Rings

• Target Compound: Features a 6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine core, providing a 5-membered fused ring system.
• Analog (4a from ): Contains a 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidine core, which introduces a 7-membered ring. Impact: Larger rings (e.g., cyclohepta) may enhance conformational flexibility but reduce metabolic stability compared to cyclopenta derivatives .

Substituent Variations

Compound Name	Substituents at Position 4	Molecular Weight (g/mol)	Key Activity
Target Compound	4-(2-Fluorophenyl)piperazin-1-yl, 2-methyl	~369.4*	Not explicitly reported
4-Chloro-2-ethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine	4-Chloro, 2-ethyl	252.77	Unreported
4-((6,7,8,9-Tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-yl)amino)benzenesulfonamide (4a)	4-Benzenesulfonamide	~405.5*	Anticancer (EGFR/VEGFR-2 inhibition)
2-Chloro-4-morpholin-4-yl-6-[4-(cyclopropane-2-sulfonyl)-piperazin-1-ylmethyl]-thieno[2,3-d]pyrimidine	4-Morpholinyl, 6-piperazinylmethyl	~470.0*	Kinase inhibition

*Calculated based on molecular formulas.

Pharmacological Activity

• The 2-fluorophenyl-piperazine group in the target compound may enhance blood-brain barrier penetration compared to sulfonamide derivatives . Thienopyrimidines with amino-thiazolyl or oxazolyl substituents (e.g., 17a/b from ) show moderate antitumor activity, but the 2-methyl and fluorophenyl groups in the target compound may improve solubility and target affinity .

• Antibacterial Activity :

  • Derivatives like 6(h) () with trifluorocarbonyl and chlorophenyl groups demonstrate antibacterial activity against S. aureus and E. coli. However, the target compound’s piperazine moiety may shift its spectrum toward eukaryotic targets .

Key Research Findings and Limitations

• Advantages of Target Compound: The 2-fluorophenyl group may reduce oxidative metabolism, enhancing pharmacokinetic stability compared to non-fluorinated analogs . The cyclopenta ring balances rigidity and bioavailability better than larger cyclohepta systems .
• Limitations: No direct biological data for the target compound are available in the provided evidence. Comparisons rely on structural analogs. Piperazine-containing thienopyrimidines (e.g., ) may exhibit off-target effects on serotonin or dopamine receptors due to the piperazine moiety’s promiscuity .